Cas no 2137576-87-3 (tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate
• CAS No: 2137576-87-3
• MF: C₁₈H₂₄F₃NO₃
• MW: 359.383275985718
• CID: 5966498
• PubChem ID: 165471174
• Update Time: 2025-06-08

tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2137576-87-3
• tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate
• EN300-798164

• Inchi： 1S/C18H24F3NO3/c1-17(2,3)25-16(24)22(12-14-8-5-4-6-9-14)13-15(23)10-7-11-18(19,20)21/h4-6,8-9H,7,10-13H2,1-3H3
• InChI Key： ANDKBRPLJRAFHJ-UHFFFAOYSA-N
• SMILES： FC(CCCC(CN(C(=O)OC(C)(C)C)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 359.17082811g/mol
• Monoisotopic Mass: 359.17082811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate

tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate (CAS No. 2137576-87-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate (CAS No. 2137576-87-3) has emerged as a compound of significant interest. This carbamate derivative is widely utilized in synthetic chemistry, particularly in the development of novel drug intermediates and peptide coupling agents. Its unique structural features, including the trifluoro and benzyl groups, make it a versatile building block for researchers exploring fluorinated compounds and protective group strategies.

The growing demand for tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate is driven by its applications in medicinal chemistry and bioconjugation. With the rise of targeted drug delivery and precision medicine, researchers are increasingly focusing on fluorinated molecules due to their enhanced metabolic stability and bioavailability. This compound’s CAS No. 2137576-87-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in cutting-edge research.

One of the key advantages of tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate lies in its role as a protecting group for amines during multi-step syntheses. The tert-butyloxycarbonyl (Boc) group is a cornerstone in peptide synthesis, and its combination with a trifluoromethyl ketone moiety opens doors to innovative applications in enzyme inhibition and proteomics. Recent studies highlight its potential in designing covalent inhibitors, a hot topic in drug discovery.

From an industrial perspective, the synthesis and scalability of CAS No. 2137576-87-3 are critical considerations. Manufacturers are optimizing routes to produce this compound with high purity and yield, catering to the needs of pharmaceutical companies and research institutions. Environmental sustainability is also a growing concern, prompting the development of greener synthetic protocols for fluorinated carbamates.

In summary, tert-butyl N-benzyl-N-(6,6,6-trifluoro-2-oxohexyl)carbamate (CAS No. 2137576-87-3) represents a fusion of fluorine chemistry and protective group technology. Its applications span from drug development to chemical biology, making it a valuable asset for scientists navigating the complexities of modern synthetic challenges. As the field evolves, this compound is poised to play an even greater role in advancing therapeutic innovations.